Cas no 1803964-52-4 (Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1803964-52-4
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4835712
• Update Time: 2025-05-20

Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-8(17)3-5-2-7(15)16-9(6(5)4-11)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： RFJWDWLBXLZANC-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=C(CCl)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

The compound Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate, identified by the CAS number 1803964-52-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methyl ester, a chloromethyl group, an iodo group, and a trifluoromethoxy group. Each of these substituents contributes uniquely to the compound's chemical reactivity, stability, and potential applications.

The presence of the trifluoromethoxy group at the 2-position of the pyridine ring significantly influences the electronic properties of the molecule. This group is known for its strong electron-withdrawing effect, which can enhance the reactivity of the pyridine ring in various reactions. Additionally, the iodo group at the 6-position introduces a source of halogenation, which can be exploited in cross-coupling reactions—a key area of modern organic synthesis. The chloromethyl group at the 3-position adds another layer of functionality, potentially enabling further substitution or elimination reactions depending on the reaction conditions.

The methyl ester group at the 4-position of the pyridine ring serves as a protecting group for the carboxylic acid moiety. This feature is particularly useful in multi-step synthesis where intermediate stability is crucial. The ester group can be readily converted into other functional groups, such as acids or amides, through hydrolysis or nucleophilic substitution reactions. This flexibility makes Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of pyridine derivatives like this compound in drug discovery and materials science. For instance, researchers have explored the use of such compounds as building blocks for constructing bioactive molecules with potential anti-cancer or anti-inflammatory properties. The combination of electron-withdrawing groups and halogen atoms in this compound makes it an attractive candidate for exploring new drug leads through medicinal chemistry approaches.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The use of modern catalytic methods, such as palladium-catalyzed cross-couplings, has enabled efficient construction of such complex structures with high yields and selectivity. These advancements underscore the importance of continuous innovation in synthetic methodology to access increasingly sophisticated molecular architectures.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. Such computational studies complement experimental work by guiding synthetic efforts and aiding in the design of more effective drug candidates.

In conclusion, Methyl 3-(chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-4-acetate represents a prime example of how modern organic chemistry leverages functional diversity and advanced synthesis techniques to create molecules with broad applicability. As research continues to uncover new avenues for utilizing such compounds, their role in advancing scientific discovery and technological innovation is expected to grow significantly.